Cas no 2377004-91-4 ((1R,5S,6S,7S)-7-[(2-Methylpropan-2-yl)oxycarbonylamino]bicyclo[3.2.0]heptane-6-carboxylic acid)
(1R,5S,6S,7S)-7-[(2-Methylpropan-2-yl)oxycarbonylamino]bicyclo[3.2.0]heptane-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (1R,5S,6S,7S)-7-[(2-Methylpropan-2-yl)oxycarbonylamino]bicyclo[3.2.0]heptane-6-carboxylic acid
- Z3823662635
- rac-(1R,5S,6S,7S)-7-{[(tert-butoxy)carbonyl]amino}bicyclo[3.2.0]heptane-6-carboxylic acid
-
- Inchi: 1S/C13H21NO4/c1-13(2,3)18-12(17)14-10-8-6-4-5-7(8)9(10)11(15)16/h7-10H,4-6H2,1-3H3,(H,14,17)(H,15,16)/t7-,8+,9-,10-/m0/s1
- InChI Key: OVYKQWWKDOTLCY-JXUBOQSCSA-N
- SMILES: OC([C@@H]1[C@H]([C@@H]2CCC[C@@H]21)NC(=O)OC(C)(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 361
- XLogP3: 2.6
- Topological Polar Surface Area: 75.6
(1R,5S,6S,7S)-7-[(2-Methylpropan-2-yl)oxycarbonylamino]bicyclo[3.2.0]heptane-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7438656-0.05g |
rac-(1R,5S,6S,7S)-7-{[(tert-butoxy)carbonyl]amino}bicyclo[3.2.0]heptane-6-carboxylic acid |
2377004-91-4 | 95% | 0.05g |
$315.0 | 2023-04-24 | |
| Enamine | EN300-7438656-0.1g |
rac-(1R,5S,6S,7S)-7-{[(tert-butoxy)carbonyl]amino}bicyclo[3.2.0]heptane-6-carboxylic acid |
2377004-91-4 | 95% | 0.1g |
$470.0 | 2023-04-24 | |
| Enamine | EN300-7438656-0.25g |
rac-(1R,5S,6S,7S)-7-{[(tert-butoxy)carbonyl]amino}bicyclo[3.2.0]heptane-6-carboxylic acid |
2377004-91-4 | 95% | 0.25g |
$672.0 | 2023-04-24 | |
| Enamine | EN300-7438656-0.5g |
rac-(1R,5S,6S,7S)-7-{[(tert-butoxy)carbonyl]amino}bicyclo[3.2.0]heptane-6-carboxylic acid |
2377004-91-4 | 95% | 0.5g |
$1058.0 | 2023-04-24 | |
| Enamine | EN300-7438656-1.0g |
rac-(1R,5S,6S,7S)-7-{[(tert-butoxy)carbonyl]amino}bicyclo[3.2.0]heptane-6-carboxylic acid |
2377004-91-4 | 95% | 1g |
$1357.0 | 2023-04-24 | |
| Enamine | EN300-7438656-2.5g |
rac-(1R,5S,6S,7S)-7-{[(tert-butoxy)carbonyl]amino}bicyclo[3.2.0]heptane-6-carboxylic acid |
2377004-91-4 | 95% | 2.5g |
$2660.0 | 2023-04-24 | |
| Enamine | EN300-7438656-5.0g |
rac-(1R,5S,6S,7S)-7-{[(tert-butoxy)carbonyl]amino}bicyclo[3.2.0]heptane-6-carboxylic acid |
2377004-91-4 | 95% | 5g |
$3935.0 | 2023-04-24 | |
| Enamine | EN300-7438656-10.0g |
rac-(1R,5S,6S,7S)-7-{[(tert-butoxy)carbonyl]amino}bicyclo[3.2.0]heptane-6-carboxylic acid |
2377004-91-4 | 95% | 10g |
$5837.0 | 2023-04-24 |
(1R,5S,6S,7S)-7-[(2-Methylpropan-2-yl)oxycarbonylamino]bicyclo[3.2.0]heptane-6-carboxylic acid Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on (1R,5S,6S,7S)-7-[(2-Methylpropan-2-yl)oxycarbonylamino]bicyclo[3.2.0]heptane-6-carboxylic acid
Comprehensive Analysis of (1R,5S,6S,7S)-7-[(2-Methylpropan-2-yl)oxycarbonylamino]bicyclo[3.2.0]heptane-6-carboxylic acid (CAS No. 2377004-91-4)
The compound (1R,5S,6S,7S)-7-[(2-Methylpropan-2-yl)oxycarbonylamino]bicyclo[3.2.0]heptane-6-carboxylic acid, identified by its CAS No. 2377004-91-4, represents a structurally unique bicyclic molecule with significant potential in pharmaceutical and biochemical research. Its intricate stereochemistry and functional groups, including the bicyclo[3.2.0]heptane core and carboxylic acid moiety, make it a subject of interest for drug discovery and synthetic chemistry applications. This article delves into its properties, synthesis, and relevance in modern science, addressing common queries such as "bicyclo[3.2.0]heptane derivatives in drug design" and "CAS 2377004-91-4 applications".
In recent years, the demand for chiral building blocks like (1R,5S,6S,7S)-7-[(2-Methylpropan-2-yl)oxycarbonylamino]bicyclo[3.2.0]heptane-6-carboxylic acid has surged, driven by advancements in asymmetric synthesis and targeted therapeutics. Researchers frequently search for terms like "tert-butoxycarbonyl (Boc) protection in bicyclic systems" or "carboxylic acid functionalization strategies," reflecting the compound's utility in peptide mimetics and enzyme inhibition studies. Its Boc-protected amino group enhances stability during synthetic workflows, a feature highly valued in medicinal chemistry.
The stereospecificity of CAS 2377004-91-4 is critical for interactions with biological targets. Studies highlight its role in modulating protein-protein interactions (PPIs), a hotspot in oncology and neurodegenerative disease research. Queries such as "PPI inhibitors with bicyclic scaffolds" align with its potential to disrupt pathological signaling pathways. Additionally, its carboxylic acid group allows for further derivatization, enabling the development of prodrugs or conjugates—addressing trending topics like "improving drug bioavailability" and "bioconjugation techniques."
From a synthetic perspective, the bicyclo[3.2.0]heptane framework poses intriguing challenges. Chemists often explore "ring-strain utilization in synthesis" or "stereoselective bicyclo[3.2.0]heptane construction," where this compound serves as a benchmark. Its rigid structure is advantageous for designing conformationally restricted analogs, a strategy gaining traction in GPCR-targeted drug discovery. The Boc group further facilitates orthogonal protection schemes, a recurring theme in "multistep synthesis optimization" discussions.
Environmental and regulatory considerations also shape interest in 2377004-91-4. With growing emphasis on green chemistry, researchers seek "sustainable routes to bicyclic carboxylic acids" or "catalytic methods for Boc deprotection." The compound’s compatibility with biodegradable solvents and atom-economical transformations positions it favorably in eco-conscious methodologies.
In conclusion, (1R,5S,6S,7S)-7-[(2-Methylpropan-2-yl)oxycarbonylamino]bicyclo[3.2.0]heptane-6-carboxylic acid exemplifies the intersection of structural complexity and functional versatility. Its applications span drug development, chemical biology, and sustainable synthesis, resonating with contemporary scientific priorities. By addressing high-traffic search terms like "chiral bicyclo[3.2.0]heptane synthesis" and "Boc-protected amino acid derivatives," this analysis underscores its multifaceted relevance in modern research.
2377004-91-4 ((1R,5S,6S,7S)-7-[(2-Methylpropan-2-yl)oxycarbonylamino]bicyclo[3.2.0]heptane-6-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)